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Compound of Interest
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Cat. No.: B1293659 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Introduction: 4-Chlorobutanamide, a halogenated amide, holds a significant, albeit indirect,

position in the landscape of therapeutic drug development. While not a therapeutic agent in its

own right, it serves as a critical chemical intermediate in the synthesis of advanced

pharmaceutical compounds. This technical guide provides an in-depth exploration of 4-
Chlorobutanamide, focusing on its established role in the synthesis of the antiepileptic drug

Brivaracetam and exploring its hypothetical therapeutic applications based on preliminary

research. We will delve into its chemical properties, detailed synthesis protocols, and potential

future research directions.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 4-Chlorobutanamide is

fundamental for its application in synthetic chemistry. The following table summarizes its key

characteristics.
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Property Value Reference

Molecular Formula C₄H₈ClNO [1][2]

Molecular Weight 121.57 g/mol [2]

CAS Number 2455-04-1 [1][2]

Appearance Solid [2]

SMILES String O=C(CCCCl)N [2]

InChI Key
XYOXIERJKILWCG-

UHFFFAOYSA-N
[2]

Hazard Classification Acute Toxicity 3 (Oral) [2][3]

Core Application: A Gateway to Antiepileptic
Therapy
The most significant contribution of 4-Chlorobutanamide to medicine is its role as a precursor

in the synthesis of Brivaracetam, a high-affinity synaptic vesicle glycoprotein 2A (SV2A) ligand

used in the treatment of epilepsy. The synthetic pathway involves the creation of an

intermediate, (S)-N-(1-Amino-1-oxobutan-2-yl)-4-chlorobutanamide.[4]

Synthetic Workflow: From 4-Chlorobutanamide to a
Brivaracetam Intermediate
The following diagram illustrates the key synthetic step involving a derivative of 4-
Chlorobutanamide to produce the crucial intermediate for Brivaracetam.
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Reactants

Product

(S)-2-aminobutanamide

(S)-N-(1-Amino-1-oxobutan-2-yl)-
4-chlorobutanamide

Acylation

4-chlorobutyryl chloride

Click to download full resolution via product page

Caption: Acylation of (S)-2-aminobutanamide with 4-chlorobutyryl chloride.

Experimental Protocol: Synthesis of (S)-N-[1-
(aminocarbonyl)propyl]-4-chlorobutanamide[6]
This protocol details the synthesis of the key intermediate derived from a close analog of 4-
Chlorobutanamide.

Materials:

(S)-2-amino-butanamide hydrochloride

Ground potassium carbonate

Acetonitrile

4-chlorobutyryl chloride

Anhydrous ether

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1293659?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.benchchem.com/product/b1293659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A mixture of 138.5 g (1 mole) of (S)-2-amino-butanamide hydrochloride and 345.6 g (2.5

moles) of ground potassium carbonate is prepared in 2.5 liters of acetonitrile.

The reaction mixture is cooled to 0°C.

A solution of 129.2 g (1.2 mole) of 4-chlorobutyryl chloride in 500 ml of acetonitrile is added

dropwise to the cooled mixture.

Following the addition, the reaction mixture is allowed to warm to ambient temperature.

The insoluble material is removed by filtration.

The filtrate is evaporated under reduced pressure.

The resulting crude residue is stirred in 1.2 liters of anhydrous ether for 30 minutes at a

temperature between 5° and 10°C.

The precipitate is collected by filtration, washed twice with 225 ml of ether, and dried in

vacuo to yield (S)-N-[1-(aminocarbonyl)propyl]-4-chlorobutanamide.

Potential Therapeutic Applications: An Area of
Speculative Research
While its primary role is in synthesis, preliminary research and the chemical nature of 4-
Chlorobutanamide and its derivatives suggest potential, though unproven, biological activities.

[1][4] These areas represent opportunities for future investigation.

Monoamine Oxidase (MAO) Inhibition: There is speculation that 4-Chlorobutanamide and

its derivatives could exhibit anti-MAO activity, which may have implications for the treatment

of mood disorders by modulating neurotransmitter levels.[1]

Antimicrobial and Antioxidant Activity: Some preliminary studies suggest that compounds

with a similar structure may possess antibacterial and antioxidant properties.[4]
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Logical Relationship: From Chemical Structure to
Potential Bioactivity
The presence of a reactive chlorine atom and an amide group in 4-Chlorobutanamide allows

for its derivatization, which forms the basis for its potential biological activities.

4-Chlorobutanamide Chemical Derivatization

MAO Inhibition
Potential

Antimicrobial Activity
Potential

Antioxidant Activity

Potential

Click to download full resolution via product page

Caption: Potential therapeutic avenues from 4-Chlorobutanamide derivatization.

Conclusion and Future Directions
4-Chlorobutanamide stands as a testament to the importance of fundamental chemical

building blocks in the creation of life-changing medicines. Its established role in the synthesis of

the antiepileptic drug Brivaracetam solidifies its significance in pharmaceutical manufacturing.

The speculative therapeutic potentials, including MAO inhibition and antimicrobial activity, while

currently unsubstantiated by robust data, offer intriguing avenues for future research and

development. Further investigation into novel derivatives of 4-Chlorobutanamide could unlock

new therapeutic applications, expanding its impact on human health beyond its current, vital

role as a synthetic cornerstone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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